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Chemical Structure and Basic Properties

The core distinction lies in the substitution pattern on the γ-pyrone ring, which dictates their chemical

behavior.

Property Meconic Acid Chelidonic Acid

IUPAC Name 3-Hydroxy-4-oxo-4H-pyran-2,6-dicarboxylic
acid [1]

4-Oxo-4H-pyran-2,6-dicarboxylic
acid [2]

Molecular
Formula

C₇H₄O₇ [1] [3] C₇H₄O₆ [2]

Core Structure γ-pyrone ring [1] γ-pyrone ring [4]

Substituents 2-carboxylic acid, 6-carboxylic acid, 3-
hydroxy group [1]

2-carboxylic acid, 6-carboxylic

acid [4]

Molecular Mass 200.102 g/mol [1] 184.103 g/mol [2]

Melting Point Information not available in search results 257 °C (decomposes) [2]
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The following diagram summarizes the key structural differences and their implications for metal chelation.

Meconic Acid

Chelidonic Acid

Structural Comparison and
Chelation Properties

3-Hydroxy-4-oxo-4H-pyran-
2,6-dicarboxylic Acid

Presence of a phenolic
hydroxyl group at C3

Three potential coordination sites:
two carboxylates and one keto group

No hydroxyl group
at C3

Key Structural Difference

Three potential coordination sites:
two carboxylates and one keto group

Similar Coordination Potential

4-Oxo-4H-pyran-
2,6-dicarboxylic Acid

Click to download full resolution via product page

Physicochemical and Biological Activity Comparison

The structural differences lead to variations in their dissociation constants, metal-binding behavior, and

observed biological effects.

Parameter Meconic Acid Chelidonic Acid

pKa Values Dedicated values not available in search
results (study exists [5] [6])

Dedicated values not available
in search results (study exists

[5] [6])

Fe³⁺ Complexation Information not available in search results Yes; forms 1:3 (ligand:metal)

complex at physiological pH [7]
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Parameter Meconic Acid Chelidonic Acid

Reported
Neuroprotective
Effect

Yes; protects cerebellar neurons in
glutamate toxicity and oxygen-glucose

deprivation models [7]

Information not available in
search results

Reported Anti-
inflammatory Effect

Information not available in search results Yes; has a pronounced anti-

inflammatory effect [7]

Antioxidant Activity Yes; demonstrated high calculated and

experimental antioxidant potential [7]

Yes; possesses antioxidant

properties [4]

Experimental Protocols for Key Assays

For researchers aiming to replicate or build upon these findings, here are summaries of key experimental

methodologies.

Protocol for Neuroprotective Activity (In Vitro)

This protocol is based on experiments demonstrating the neuroprotective effect of meconic acid [7].

Primary Cell Culture Preparation: Obtain a primary neuro-glial culture from the cerebellum of 7-8-
day-old Wistar rats via mechanical dissociation.

Ischemia Model Induction:
Glutamate Toxicity Model: Expose the cultured cerebellar neurons to glutamate to induce

excitotoxic stress.
Oxygen-Glucose Deprivation (OGD) Model: Place the culture in a deoxygenated, glucose-

free medium to simulate ischemic conditions.
Treatment: Apply meconic acid to the culture medium during or after the induction of ischemia.

Outcome Measurement:
Calcium Imaging: Measure the level of intracellular calcium using fluorescent calcium

indicators (e.g., Fura-2).
Mitochondrial Membrane Potential: Use fluorescent dyes (e.g., JC-1 or TMRM) to assess the

restoration of the mitochondrial membrane potential.
Cell Viability: Perform a viability assay (e.g., MTT or Live/Dead assay) to quantify the

percentage of living cells after OGD.
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The experimental workflow for this protocol is as follows:

Ischemia Models

Key Outcome Measures

Primary Cerebellar Neuro-glial Culture
(Wistar Rats)

Induce Ischemia Models

Apply Test Compound
(Meconic Acid)Glutamate Toxicity Oxygen-Glucose

Deprivation (OGD)

Measure Outcomes

Analyze Neuroprotective EffectIntracellular
Calcium Level

Mitochondrial
Membrane Potential

Cell Viability
Assay

Click to download full resolution via product page

Protocol for Metal Chelation Study

This method describes how the chelation of Fe³⁺ by meconic acid was characterized [7], a method also

applicable to chelidonic acid.

Solution Preparation: Prepare aqueous solutions of meconic acid and an iron salt (e.g., FeCl₃).
Job's Method (Method of Continuous Variation):

Prepare a series of solutions where the total molar concentration of meconic acid and Fe³⁺ is
kept constant, but their mole fractions are varied (from 0 to 1).

Use a technique like UV-Vis spectroscopy or spectrophotometry to monitor a property that
changes upon complex formation (e.g., absorbance at a specific wavelength) for each solution.
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Data Analysis: Plot the measured property against the mole fraction of meconic acid. The mole

fraction at the maximum of the plot indicates the stoichiometric ratio (e.g., 1:3) of the formed complex
in solution.

Key Insights for Research and Development

Coordination Chemistry: Both acids are excellent ligands for synthesizing metal complexes. Their
multiple binding sites allow for the creation of diverse coordination polymers and complexes, as seen

with chelidonic acid and Zn²⁺ or Co²⁺ [5] [4]. The specific structure of the resulting complex (e.g.,
linkage isomers) can depend on the metal ion and synthesis conditions [5].

Theoretical Modeling: Density Functional Theory (DFT) calculations, particularly at the B3LYP level
with large basis sets (e.g., aug-cc-pVXZ), are highly effective for predicting and verifying the

molecular structure, aromaticity, and hydrogen-bonding patterns of these molecules, as demonstrated
for chelidonic acid [4]. This is invaluable for rational drug design.

Synergistic Effects: Research into related γ-pyrone acids shows potential for synergistic effects in
metal complexes. For example, a lithium complex of comenic acid (a structural analog) showed

enhanced neuroprotective and antioxidant effects compared to the ligand or metal ion alone [8],
suggesting a promising avenue for developing meconic or chelidonic acid-based metal-drugs.

Knowledge Gaps and Future Research Directions

While the existing data is promising, several knowledge gaps need to be addressed:

Direct Comparative Studies: A side-by-side comparison of the neuroprotective, antioxidant, and

anti-inflammatory efficacy of both acids under identical experimental conditions is lacking.
Detailed Pharmacokinetics: Absorption, distribution, metabolism, and excretion (ADME) profiles for

both compounds are not well-defined.
In Vivo Validation: The compelling in vitro neuroprotective data for meconic acid requires validation

in animal models of stroke or neurodegenerative diseases [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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